Cas no 899749-54-3 (ethyl 6-methyl-2-oxo-4-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,2-dihydropyrimidine-5-carboxylate)

• Product Name: ethyl 6-methyl-2-oxo-4-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,2-dihydropyrimidine-5-carboxylate
• CAS No: 899749-54-3
• MF: C₁₅H₂₁N₃O₅S
• MW: 355.40934252739
• CID: 5488472
• PubChem ID: 16832836
• Update Time: 2023-11-21

ethyl 6-methyl-2-oxo-4-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,2-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 899749-54-3
• ethyl 6-methyl-2-oxo-4-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]sulfanyl-1H-pyrimidine-5-carboxylate
• F2800-0088
• AKOS024467795
• VU0499687-1
• ethyl 6-methyl-2-oxo-4-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-1,2-dihydropyrimidine-5-carboxylate
• ethyl 6-methyl-2-oxo-4-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,2-dihydropyrimidine-5-carboxylate

• Inchi： 1S/C15H21N3O5S/c1-3-22-14(20)12-9(2)17-15(21)18-13(12)24-8-11(19)16-7-10-5-4-6-23-10/h10H,3-8H2,1-2H3,(H,16,19)(H,17,18,21)
• InChI Key： DWQYQYXMXITRSV-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)OCC)=C(C)NC(N=1)=O)CC(NCC1CCCO1)=O

Computed Properties

• Exact Mass: 355.12019195g/mol
• Monoisotopic Mass: 355.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 131Ų